Cas no 6655-74-9 (3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE)

• Product Name: 3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE
• CAS No: 6655-74-9
• MF: C₆H₆Cl₂N₂O₂S
• MW: 241.095037937164
• CID: 841184
• PubChem ID: 2735965
• Update Time: 2025-05-20

3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• 3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE
• 3,4-DICHLOROBENZENESULFONOHYDRAZIDE
• 3,4-Dichlor-benzolsulfonsaeure-hydrazid
• 3,4-dichloro-benzenesulfonic acid hydrazide
• 3.4-Dichlor-benzolsulfonylhydrazid
• HMS566L05
• DTXSID90371054
• Maybridge1_008871
• FT-0614229
• AS-8125
• CHEMBL221706
• CS-0317405
• BDBM50370865
• AKOS009157815
• 3,4-dichlorobenzene-1-sulfonohydrazide
• SCHEMBL416745
• MFCD01765419
• 6655-74-9
• 3,4-Dichlorobenzenesulfonylhydrazide

• Inchi： 1S/C6H6Cl2N2O2S/c7-5-2-1-4(3-6(5)8)13(11,12)10-9/h1-3,10H,9H2
• InChI Key： FKLGJXZMKOGQAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NN)(=O)=O)Cl

Computed Properties

• Exact Mass: 239.95300
• Monoisotopic Mass: 239.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Melting Point: 120-124 (subl.)
• PSA: 80.57000
• LogP: 3.31740

3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE

Professional Introduction to 3,4-DICHLOROBENZENESULPHONYLHYDRAZIDE (CAS No. 6655-74-9)

3,4-Dichlorobenzensulphonylhydrazide, with the chemical identifier CAS No. 6655-74-9, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its dichloro and sulphonylhydrazide functional groups, has garnered attention due to its versatile reactivity and utility in constructing complex molecular architectures. The unique structural features of 3,4-dichlorobenzensulphonylhydrazide make it a valuable building block for the development of novel heterocyclic compounds, which are increasingly recognized for their pharmacological properties.

The relevance of 3,4-dichlorobenzensulphonylhydrazide in contemporary research is underscored by its role in synthesizing sulfonamide derivatives. Sulfonamides are a class of compounds well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The hydrazide moiety in 3,4-dichlorobenzensulphonylhydrazide serves as a reactive site for condensation reactions with various carbonyl compounds, facilitating the formation of sulfonamides. These derivatives have been extensively studied in recent years for their potential therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of 3,4-dichlorobenzensulphonylhydrazide in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted in the treatment of cancers and inflammatory diseases. By incorporating the sulfonamido group derived from 3,4-dichlorobenzensulphonylhydrazide into kinase inhibitor molecules, researchers have been able to develop more potent and selective inhibitors. For instance, studies have demonstrated that sulfonamides containing a dichlorobenzene core exhibit enhanced binding affinity to target kinases, leading to improved pharmacological outcomes.

The agrochemical sector also benefits from the applications of 3,4-dichlorobenzensulphonylhydrazide. Its derivatives have been explored as intermediates in the synthesis of herbicides and fungicides. The dichloro substituents enhance the lipophilicity of the resulting compounds, improving their absorption and translocation within plants. This property is particularly advantageous for developing agrochemicals that exhibit greater efficacy against resistant weed species. Furthermore, the sulfonyl group contributes to the stability and bioavailability of these compounds, ensuring their effectiveness in field conditions.

In terms of synthetic methodologies, 3,4-dichlorobenzensulphonylhydrazide can be synthesized through multiple routes, each offering distinct advantages depending on the desired purity and yield requirements. One common approach involves the reaction of 3,4-dichlorobenzenesulfonyl chloride with hydrazine hydrate under controlled conditions. This method is favored for its simplicity and scalability but requires careful handling due to the exothermic nature of the reaction. Alternative synthetic pathways include the use of metal-catalyzed cross-coupling reactions or palladium-mediated transformations, which can provide higher selectivity and reduced byproduct formation.

The chemical properties of 3,4-dichlorobenzensulphonylhydrazide make it a versatile reagent in organic synthesis. Its ability to participate in nucleophilic substitution reactions allows for the introduction of various functional groups at different positions on the benzene ring. This flexibility is particularly useful in drug discovery efforts where precise molecular modifications are essential for optimizing pharmacokinetic profiles. Additionally, the compound’s solubility characteristics can be tailored through structural modifications, enabling its use in diverse solvent systems.

From a regulatory perspective, handling 3,4-dichlorobenzensulphonylhydrazide requires adherence to standard laboratory safety protocols due to its potential reactivity with strong acids or bases. Proper storage conditions are also critical to maintain its stability and prevent degradation. While not classified as a hazardous material under current regulations, it is advisable to conduct thorough risk assessments before large-scale applications to ensure worker safety and environmental protection.

The future prospects for 3,4-dichlorobenzensulphonylhydrazide are promising as ongoing research continues to uncover new applications and synthetic possibilities. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Moreover, advancements in green chemistry principles may lead to more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion,3,4-Dichlorobenzensulphonylhydrazide (CAS No. 6655-74-9) remains a cornerstone compound in synthetic chemistry with far-reaching implications across multiple industries. Its role as an intermediate in pharmaceuticals and agrochemicals underscores its importance in addressing global health and agricultural challenges. As research progresses，the full potential of this compound will continue to be realized，driving innovation and improving quality of life.